Cas no 2089689-69-8 (methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate)

• Product Name: methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate
• CAS No: 2089689-69-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6252666
• PubChem ID: 131446588
• Update Time: 2025-05-19

methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate
• 2089689-69-8
• EN300-1745852

• Inchi： 1S/C8H13N3O2/c1-5-4-6(10-11(5)2)7(9)8(12)13-3/h4,7H,9H2,1-3H3
• InChI Key： KMIVCMFQFXOXIC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=C(C)N(C)N=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate

Comprehensive Overview of Methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate (CAS No. 2089689-69-8)

Methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate (CAS No. 2089689-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazole ring, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining an aminoacetate moiety with a 1,5-dimethyl-1H-pyrazol-3-yl group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in oncology and immunology. The compound's CAS No. 2089689-69-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Its ester group enhances solubility, making it suitable for high-throughput screening in drug development. Additionally, the amino functionality allows for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

From an environmental perspective, the compound aligns with the growing trend toward green chemistry. Its potential use in biodegradable materials and low-toxicity formulations is under exploration, addressing concerns about chemical sustainability. This aspect resonates with industries aiming to reduce their carbon footprint, a hot topic in global regulatory discussions.

Analytical characterization of CAS No. 2089689-69-8 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial applications. The pyrazole core is known for its stability, which contributes to the compound's shelf life and handling safety.

In summary, methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-3-yl)acetate represents a promising candidate for advancing precision medicine and sustainable chemistry. Its CAS No. 2089689-69-8 serves as a key identifier for researchers navigating the expanding landscape of functionalized heterocycles. As scientific inquiries into molecular design evolve, this compound is poised to play a pivotal role in next-generation innovations.